Cas no 5423-13-2 ((4-bromophenyl)methyl 3-methyl-2-(4-morpholin-4-ylsulfonyl-2-nitroanilino)butanoate)

• Product Name: (4-bromophenyl)methyl 3-methyl-2-(4-morpholin-4-ylsulfonyl-2-nitroanilino)butanoate
• CAS No: 5423-13-2
• MF: C₂₂H₂₆BrN₃O₇S
• MW: 556.426743984222
• CID: 1587972
• PubChem ID: 5219097
• Update Time: 2025-04-21

(4-bromophenyl)methyl 3-methyl-2-(4-morpholin-4-ylsulfonyl-2-nitroanilino)butanoate Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)methyl 3-methyl-2-(4-morpholin-4-ylsulfonyl-2-nitroanilino)butanoate
• DTXSID50410872
• 5423-13-2
• (4-Bromophenyl)methyl N-[4-(morpholine-4-sulfonyl)-2-nitrophenyl]valinate

• Inchi： 1S/C22H26BrN3O7S/c1-15(2)21(22(27)33-14-16-3-5-17(23)6-4-16)24-19-8-7-18(13-20(19)26(28)29)34(30,31)25-9-11-32-12-10-25/h3-8,13,15,21,24H,9-12,14H2,1-2H3
• InChI Key： CHYVRWJXGWXFEG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC(C(C(C)C)NC1C=CC(=CC=1[N+](=O)[O-])S(N1CCOCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 555.06758
• Monoisotopic Mass: 555.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.5
• Boiling Point: 669.1°C at 760 mmHg
• Flash Point: 358.5°C
• Refractive Index: 1.614
• PSA: 128.08